1-Phenyl-2-(prop-2-yn-1-yl)pent-4-yn-1-one

• CAS No.: 189027-06-3
• Molecular Formula: C14H12O
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 1-phenyl-2-prop-2-ynylpent-4-yn-1-one
• InChI: InChI=1S/C14H12O/c1-3-8-12(9-4-2)14(15)13-10-6-5-7-11-13/h1-2,5-7,10-12H,8-9H2
• InChI Key: YDOBLKVNBKIKPT-UHFFFAOYSA-N
• Canonical SMILES: C#CCC(CC#C)C(=O)C1=CC=CC=C1

Description

1-Phenyl-2-(prop-2-yn-1-yl)pent-4-yn-1-one is an organic compound characterized by its unique structure, which includes both phenyl and alkyne groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Phenyl-2-(prop-2-yn-1-yl)pent-4-yn-1-one typically involves the reaction of phenylacetylene with propargyl bromide under basic conditions. The reaction is often carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide, which facilitates the formation of the desired product through nucleophilic substitution .

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle the reactive intermediates and by-products.

Chemical Reactions Analysis

Types of Reactions: 1-Phenyl-2-(prop-2-yn-1-yl)pent-4-yn-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the alkyne groups to alkenes or alkanes.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine or nitric acid.

Major Products:

Oxidation: Formation of phenylacetic acid derivatives.

Reduction: Formation of 1-phenyl-2-(prop-2-yn-1-yl)pent-4-ene or 1-phenyl-2-(prop-2-yn-1-yl)pentane.

Substitution: Formation of brominated or nitrated phenyl derivatives.

Scientific Research Applications

1-Phenyl-2-(prop-2-yn-1-yl)pent-4-yn-1-one has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Medicine: Investigated for its potential use in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Phenyl-2-(prop-2-yn-1-yl)pent-4-yn-1-one involves its interaction with various molecular targets. The alkyne groups can participate in click chemistry reactions, forming stable triazole linkages with azides. This property is exploited in bioconjugation and drug delivery systems . Additionally, the phenyl group can engage in π-π interactions with aromatic residues in proteins, influencing their function and activity.

Comparison with Similar Compounds

1-Phenyl-4-penten-1-yne: Shares a similar structure but with a different alkyne placement.

4-Prop-2-yn-1-ylphenol: Contains a phenol group instead of a ketone.

4-Pentyn-1-ol: Similar alkyne functionality but with an alcohol group.

Uniqueness: 1-Phenyl-2-(prop-2-yn-1-yl)pent-4-yn-1-one is unique due to its combination of phenyl and alkyne groups, which confer distinct reactivity and potential for diverse applications. Its ability to undergo various chemical transformations and participate in click chemistry makes it a valuable compound in both research and industrial contexts.